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GRD081 at a Glance

GRD081 is characterized as a dual PI3K/mTOR inhibitor [1]. This means its primary mechanism of action

is to simultaneously inhibit two closely related proteins: Phosphoinositide 3-Kinase (PI3K) and the

mammalian target of rapamycin (mTOR). Both are core components of a critical intracellular signaling

pathway that regulates cell growth, proliferation, and survival. Inhibiting this pathway is a common strategy

in oncology drug development, particularly for certain cancer types.

Summary of Subchronic Toxicity Data

The table below summarizes the key findings from a 28-day repeated-dose toxicity study of GRD081 in

Sprague-Dawley rats and beagle dogs [1].

Parameter Sprague-Dawley Rats Beagle Dogs

Dose Levels
(mg/kg/day)

2, 5, 10 1, 2, 4

Mortality Unscheduled mortality at 5 and 10
mg/kg/day

Not reported

Primary
Toxicities

Myelosuppression, Immunosuppression,
Hematological toxicity, Moderate liver,

Myelosuppression, Immunosuppression,
Hematological toxicity, Moderate liver,
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Parameter Sprague-Dawley Rats Beagle Dogs

pancreas, and kidney toxicity pancreas, and kidney toxicity

Reversibility Most effects were reversible after a 14-
day recovery period

Most effects were reversible after a 14-
day recovery period

NOAEL < 2 mg/kg/day 1 mg/kg/day

Abbreviation: NOAEL, No-Observed-Adverse-Effect Level.

The study noted that these adverse effects are consistent with the intended pharmacological action on the

PI3K/mTOR pathway, as this signaling cascade is involved in numerous physiological functions across

different organ systems [1].

Experimental Protocol Overview

The primary available study provides a high-level overview of its methodology [1]. A detailed, step-by-step

experimental protocol for investigating GRD081's mechanism of action is not available in the public

domain.

Here is a summary of the in vivo toxicity study design:

Test System: Sprague-Dawley rats and beagle dogs.

Administration: Oral administration (gavage).
Dosing Regimen: Consecutive daily dosing for 28 days.

Dose Groups: Rats (2, 5, 10 mg/kg/day); Dogs (1, 2, 4 mg/kg/day).
Recovery Period: A 14-day period followed the dosing phase to assess the reversibility of observed

effects.
Endpoints Monitored: The study focused on toxicological outcomes, including mortality, clinical

observations, hematology, and histopathological examination of tissues.

The PI3K/mTOR Signaling Pathway

While a specific diagram for GRD081 is not available, the following flowchart illustrates the general

PI3K/AKT/mTOR signaling pathway that GRD081 is designed to inhibit. As a dual inhibitor, GRD081
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likely acts at the key nodes of PI3K and mTORC1/2.
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General PI3K/mTOR pathway inhibited by GRD081.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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